Cas no 943863-70-5 (3-(4-Fluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product name: 3-(4-Fluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 943863-70-5
• MF: C₁₁H₉N₂O₂F
• MW: 220.2
• MDL: MFCD08144800
• CID: 3060897
• PubChem ID: 6498679

3-(4-Fluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• 3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxylicacid
• 5-(4-fluorophenyl)-2-methyl-pyrazole-3-carboxylic acid
• CHEMBL1322971
• MFCD08144800
• YMI
• G19361
• AKOS000276407
• cid_6498679
• BDBM41857
• MLS-0111568.0001
• 943863-70-5
• DB-135542
• FS-6041
• 3-(4-Fluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid, AldrichCPR
• STK652129
• 3-(4-Fluorophenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid
• 5-(4-fluorophenyl)-2-methyl-3-pyrazolecarboxylic acid
• EN300-238020
• F1967-0103
• 5-(4-fluorophenyl)-2-methylpyrazole-3-carboxylic acid
• 5-(4-Fluoro-phenyl)-2-methyl-2H-pyrazole-3-carboxylic acid
• SCHEMBL1414029
• 841-403-9
• TMB86370

• MDL： MFCD08144800
• Inchi： InChI=1S/C11H9FN2O2/c1-14-10(11(15)16)6-9(13-14)7-2-4-8(12)5-3-7/h2-6H,1H3,(H,15,16)
• InChI Key： BHZCZCULAVSPQF-UHFFFAOYSA-N
• SMILES： CN1C(=CC(=N1)C2=CC=C(C=C2)F)C(=O)O

Computed Properties

• Exact Mass: 220.06480570g/mol
• Monoisotopic Mass: 220.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 415.3±35.0 °C at 760 mmHg
• Flash Point: 205.0±25.9 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(4-Fluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT